Cas no 1111096-37-7 ((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane))

• Product Name: (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane)
• CAS No: 1111096-37-7
• MF: C₁₈H₃₃BO₂Si₂
• MW: 348.435427427292
• CID: 6792481
• PubChem ID: 56973135
• Update Time: 2026-03-12

(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane) Chemical and Physical Properties

Names and Identifiers

• AT32931
• MFCD12407280
• 3,5-Bis(trimethylsilyl)phenylboronic Acid Pinacol Ester
• 2-[3,5-Bis(trimethylsilyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SY352065
• DB-202691
• 1111096-37-7
• (5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,3-PHENYLENE)BIS(TRIMETHYLSILANE)
• (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane)

• Inchi： 1S/C18H33BO2Si2/c1-17(2)18(3,4)21-19(20-17)14-11-15(22(5,6)7)13-16(12-14)23(8,9)10/h11-13H,1-10H3
• InChI Key： OFIBLDXJSXHSEJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)[Si](C)(C)C

Computed Properties

• Exact Mass: 348.2112135g/mol
• Monoisotopic Mass: 348.2112135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane)

Introduction to (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane) (CAS No. 1111096-37-7)

(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane) (CAS No. 1111096-37-7) is a sophisticated organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique boronic ester and silyl functionalities, which make it a valuable reagent in various chemical reactions and synthetic pathways. The compound's structure and properties have been extensively studied in recent years, leading to its application in the development of novel pharmaceuticals and materials.

The molecular structure of (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane) is composed of a phenylene bridge linked to a boronic ester group and two trimethylsilyl groups. The boronic ester functionality is particularly noteworthy due to its reactivity and versatility in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds and complex organic molecules. The trimethylsilyl groups provide additional stability and reactivity control, making the compound a versatile building block in synthetic chemistry.

Recent studies have highlighted the importance of (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane) in the development of new pharmaceuticals. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel anticancer agents. The compound's ability to form stable intermediates and its compatibility with various functional groups make it an ideal candidate for drug discovery and development.

In addition to its applications in medicinal chemistry, (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane) has also found use in materials science. Its unique combination of boronic ester and silyl functionalities allows for the creation of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have employed this compound in the synthesis of functional polymers with enhanced mechanical and thermal stability. These polymers have potential applications in electronics, coatings, and other high-performance materials.

The synthesis of (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane) typically involves several steps. One common approach is to start with a substituted phenylboronic acid or ester and react it with trimethylsilyl chloride in the presence of a base such as triethylamine. This reaction forms the desired product with high yield and purity. The synthetic route can be optimized for large-scale production by adjusting reaction conditions such as temperature and solvent choice.

The physical properties of (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane)

In terms of safety and handling guidelines for (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1,3-phenylene)bis(trimethylsilane), it is important to note that while it is not classified as a hazardous material under current regulations (such as those outlined by OSHA or the European Chemicals Agency), standard laboratory safety protocols should still be followed. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood when handling the compound.

The environmental impact of (5-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-YL)-1，3-phenylene)bis(trimethylsilane) has also been studied. Research indicates that the compound degrades readily under environmental conditions and does not pose significant risks to aquatic or terrestrial ecosystems when used responsibly. However, proper waste disposal practices should be followed to minimize any potential environmental impact.

In conclusion,(5-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-YL)-1，3-phenylene)bis(trimethylsilane) (CAS No. 1111096-37-7) is a versatile and valuable compound with wide-ranging applications in organic synthesis and materials science. Its unique chemical structure and properties make it an essential tool for researchers working on new pharmaceuticals and advanced materials. As research continues to advance in these fields,(5-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-YL)-1，3-phenylene)bis(trimethylsilane) is likely to play an increasingly important role in driving innovation and discovery.